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Compound of Interest

Compound Name: Diphenylacetylene

Cat. No.: B1204595

Essential Safety and Handling Guide for
Diphenylacetylene

This guide provides critical safety and logistical information for the handling and disposal of
Diphenylacetylene, tailored for researchers, scientists, and professionals in drug
development. Following these procedures will help ensure a safe laboratory environment.

Chemical Properties and Hazards

Diphenylacetylene is a colorless to pale yellow solid.[1] While it is considered non-hazardous
according to GHS classifications, it is crucial to treat all laboratory chemicals with caution, as
unforeseen reactions are always a possibility.[2] The toxicological properties of this material
have not been fully investigated.[3] It may cause eye, skin, and respiratory tract irritation.[3]

Quantitative Data Summary
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Property Value References
Molecular Formula CiaH10 [415]
Molar Mass 178.234 g-mol~—* [4]

Colorless to pale yellow
Appearance ] ) [1112]14]
solid/crystalline rods

Melting Point 58 - 62.5°C (136.4 - 1445 °F)  [4][6][7]
Boiling Point 170 °C (338 °F) at 19 mmHg [41617]
Density ~0.99 - 1.136 g/cm3 [41[8]

N Insoluble in water. Soluble in
Solubility [2][8]
ether and hot alcohol.

Operational Plan: Step-by-Step Guidance

A systematic approach to handling Diphenylacetylene is essential to minimize exposure and
prevent contamination.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls:
» Always handle Diphenylacetylene in a well-ventilated area.[3]

e A chemical fume hood is recommended, especially when working with powders to avoid
generating dust.[2][9]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling
Diphenylacetylene:

» Eye Protection: Chemical safety goggles or glasses with side shields are required.[9][10]

e Hand Protection: Due to the aromatic hydrocarbon nature of Diphenylacetylene, specific
glove materials are recommended for optimal protection.
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o Viton/Butyl gloves offer excellent resistance to aromatic hydrocarbons.[2]

o Polyvinyl alcohol (PVA) gloves also show good resistance to aromatic solvents, but should
not be used in the presence of water or water-based solutions.[4][5]

o Nitrile gloves are a good general-use option and provide resistance to some solvents, oils,
and greases.[11] Thicker nitrile gloves (e.g., 8 mil) are preferable.[12]

o Always inspect gloves for tears or punctures before use and remove and replace them
immediately if splash contact occurs.

Body Protection: A flame-resistant lab coat that is fully buttoned is required to protect against
splashes.[9][10]

Footwear: Closed-toe shoes must be worn in the laboratory.[9]

Handling Procedure

Preparation: Before handling, ensure all necessary PPE is worn correctly and the work area
(preferably a fume hood) is clean and uncluttered.

Weighing: When weighing the solid, do so on a tared weigh boat or paper within a fume hood
or other ventilated enclosure to minimize the risk of inhaling dust. Avoid generating dust
during transfer.[2][3]

Transfer: Use a spatula or other appropriate tool to transfer the solid. If transferring to a
reaction vessel, do so carefully to prevent spillage.

In Solution: When dissolving Diphenylacetylene in a solvent, add the solid to the solvent
slowly to avoid splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water.[3][6] Clean any
contaminated surfaces.

Storage

Store Diphenylacetylene in a tightly closed container in a cool, dry, and well-ventilated area.
[3][11]
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o Keep it away from incompatible substances such as strong oxidizing agents.[3][8]

Accidental Release Measures

 In case of a spill, ensure the area is well-ventilated.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
into a suitable, sealed container for disposal.[3][11] Wiping up dust with a damp paper towel
can help avoid making it airborne.[2]

» Wash the spill site after the material has been collected.[2]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

o Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least
15 minutes. Seek medical attention if irritation develops.[3]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of water. Seek immediate medical attention.[3]

Disposal Plan

Proper disposal of Diphenylacetylene and its contaminated waste is crucial to ensure
environmental safety and regulatory compliance.

Waste Segregation and Collection

» Designated Waste Container: All solid waste contaminated with Diphenylacetylene (e.g.,
weigh boats, contaminated paper towels, gloves) must be collected in a designated
hazardous waste container.
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» Non-Halogenated Solid Waste: Diphenylacetylene is a non-halogenated organic
compound. It should be disposed of in a container specifically labeled for "Non-Halogenated
Solid Organic Waste".[7][13] Do not mix with halogenated waste.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name "Diphenylacetylene".[7][14] The accumulation start date should also be
clearly marked.

o Container Integrity: The waste container must be in good condition, compatible with the
chemical, and kept securely closed except when adding waste.[7][14]

Disposal of Empty Containers

e The original container of Diphenylacetylene must be triple-rinsed with a suitable solvent
(e.g., acetone or ethanol).

e The first rinseate is considered hazardous and must be collected as liquid chemical waste.
[14]

 After thorough rinsing and air-drying, the label on the empty container should be defaced or
removed before disposal as regular solid waste.[14]

Requesting Waste Pickup

o Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area.

» Once the container is full, or in accordance with your institution's guidelines, request a pickup
from your institution's Environmental Health and Safety (EHS) department.

Workflow Diagram
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Diphenylacetylene Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Diphenylacetylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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